Cas no 71319-21-6 ((4-methylphenyl)(3-nitrophenyl)methanone)

(4-methylphenyl)(3-nitrophenyl)methanone structure
71319-21-6 structure
Product Name:(4-methylphenyl)(3-nitrophenyl)methanone
CAS No:71319-21-6
MF:C14H11NO3
MW:241.242043733597
CID:976277
PubChem ID:309762
Update Time:2025-04-19

(4-methylphenyl)(3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-methylphenyl)(3-nitrophenyl)methanone
    • (4-methylphenyl)-(3-nitrophenyl)methanone
    • (3-nitrophenyl)(4-tolyl)methanone
    • (3-Nitro-phenyl)-p-tolyl-keton
    • (3-Nitro-phenyl)-p-tolyl-methanone
    • 3-nitro-4'-methylbenzophenone
    • 3-nitrophenyl p-tolyl ketone
    • 3-nitrophenyl(4-tolyl)methanone
    • 4'-Methyl-3-nitro-benzophenon
    • 4'-methyl-3-nitro-benzophenone
    • AC1L7FRV
    • CTK2H9233
    • NSC212199
    • Oprea1_663719
    • Oprea1_704631
    • SureCN961431
    • 71319-21-6
    • NSC-212199
    • SCHEMBL961431
    • DTXSID10309511
    • AKOS025127580
    • DB-102257
    • Inchi: 1S/C14H11NO3/c1-10-5-7-11(8-6-10)14(16)12-3-2-4-13(9-12)15(17)18/h2-9H,1H3
    • InChI Key: GTPDCZXPNKYFHC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 241.07393
  • Monoisotopic Mass: 241.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
  • LogP: 3.65740
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